![molecular formula C21H11Cl3F3NO2 B2393314 (E)-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-3-(2,4-dichlorophenyl)prop-2-en-1-one CAS No. 672950-30-0](/img/structure/B2393314.png)
(E)-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-3-(2,4-dichlorophenyl)prop-2-en-1-one
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Description
(E)-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-3-(2,4-dichlorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H11Cl3F3NO2 and its molecular weight is 472.67. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Treatment Methods
Wastewater Treatment
Research indicates the pesticide production industry generates high-strength wastewater containing a range of toxic pollutants, including chlorophenols and trifluoromethyl groups. These compounds can significantly impact water quality if not adequately treated. Biological processes and granular activated carbon have been shown to remove up to 80-90% of these pollutants, suggesting a pathway for mitigating the environmental impact of similar compounds (Goodwin et al., 2018).
Environmental Persistence and Toxicity
Chlorophenols, a group related by chlorination and phenolic structures, exhibit moderate toxicity to aquatic and mammalian life, with their environmental fate influenced by microbial degradation. The presence and persistence of these compounds, including their organoleptic effects, underscore the environmental challenges posed by chlorinated organics (Krijgsheld & Gen, 1986).
Research on Compound Properties and Applications
Synthetic Applications
Compounds with complex chloro- and trifluoromethyl- groups play critical roles in synthetic chemistry, including the development of pharmaceuticals like antiplatelet and antithrombotic drugs. Their synthesis, especially in stereoisomerically pure forms, is crucial for medicinal chemistry, highlighting the importance of these functional groups in drug development (Saeed et al., 2017).
Environmental Remediation
The review on emerging organohalides discusses the widespread environmental distribution of new chlorinated and fluorinated compounds. It highlights the challenges in remediating environments contaminated with such persistent organic pollutants and discusses the effectiveness of various remediation techniques, including microbial reductive dehalogenation (He et al., 2021).
properties
IUPAC Name |
(E)-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-3-(2,4-dichlorophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H11Cl3F3NO2/c22-15-5-1-12(17(23)10-15)4-8-19(29)13-2-6-16(7-3-13)30-20-18(24)9-14(11-28-20)21(25,26)27/h1-11H/b8-4+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMUXFUUPQAJLRB-XBXARRHUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C=CC2=C(C=C(C=C2)Cl)Cl)OC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl)OC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H11Cl3F3NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-3-(2,4-dichlorophenyl)prop-2-en-1-one |
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